Cas no 152454-31-4 (3-2-(methylsulfanyl)phenylpropanal)

• Product Name: 3-2-(methylsulfanyl)phenylpropanal
• CAS No: 152454-31-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5911134
• PubChem ID: 117278508
• Update Time: 2025-06-09

3-2-(methylsulfanyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• (2-(Methylthio)phenyl)propanal
• Benzenepropanal, 2-(methylthio)-
• 3-2-(methylsulfanyl)phenylpropanal
• EN300-1845059
• 3-[2-(methylsulfanyl)phenyl]propanal
• 152454-31-4

• Inchi： 1S/C10H12OS/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7-8H,4,6H2,1H3
• InChI Key： REEMWKRCAGSVBG-UHFFFAOYSA-N
• SMILES： C1(CCC=O)=CC=CC=C1SC

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 275.3±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-2-(methylsulfanyl)phenylpropanal

Research Briefing on 152454-31-4 and 3-2-(methylsulfanyl)phenylpropanal in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecules such as 152454-31-4 and 3-2-(methylsulfanyl)phenylpropanal in drug discovery and development. These compounds have garnered attention due to their unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on their synthesis, biological activity, and implications for future studies.

The compound 152454-31-4, a chemical entity with a specific CAS registry number, has been investigated for its role in modulating biological pathways. Recent studies have explored its interactions with target proteins, revealing promising activity in inhibiting key enzymes involved in inflammatory and oncogenic processes. Concurrently, 3-2-(methylsulfanyl)phenylpropanal, a structurally related aldehyde derivative, has been studied for its flavoring properties and potential as a precursor in the synthesis of bioactive molecules.

Methodologically, researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate the molecular structures and confirm the purity of these compounds. Computational modeling, including molecular docking and density functional theory (DFT) calculations, has further provided insights into their binding affinities and mechanistic actions at the atomic level.

Experimental results indicate that 152454-31-4 exhibits selective inhibition against certain kinases, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for kinase-targeted therapies. On the other hand, 3-2-(methylsulfanyl)phenylpropanal has demonstrated utility in organic synthesis, serving as a versatile intermediate for the construction of complex molecules with enhanced pharmacological profiles.

In conclusion, the ongoing research on 152454-31-4 and 3-2-(methylsulfanyl)phenylpropanal underscores their relevance in chemical biology and drug development. Future directions may include optimizing their pharmacokinetic properties, exploring novel derivatives, and validating their efficacy in preclinical models. These efforts could pave the way for innovative therapeutic agents addressing unmet medical needs.